Cas no 679796-84-0 (4-(4-hydroxybut-1-yn-1-yl)benzonitrile)

• Product Name: 4-(4-hydroxybut-1-yn-1-yl)benzonitrile
• CAS No: 679796-84-0
• MF: C₁₁H₉NO
• MW: 171.195262670517
• CID: 4139614
• PubChem ID: 23079501
• Update Time: 2025-10-28

4-(4-hydroxybut-1-yn-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 4-(4-hydroxy-1-butynyl)-
• Benzonitrile, 4-(4-hydroxy-1-butyn-1-yl)-
• 4-(4-hydroxybut-1-yn-1-yl)benzonitrile
• AKOS034131292
• EN300-141338
• 4-(4-hydroxybut-1-ynyl)benzonitrile
• 679796-84-0
• ECB79684
• SCHEMBL5631364
• XMOXFTPXOYXUGJ-UHFFFAOYSA-N
• 4-(4-cyanophenyl)but-3-yn-1-ol
• Z1255500716

• Inchi： 1S/C11H9NO/c12-9-11-6-4-10(5-7-11)3-1-2-8-13/h4-7,13H,2,8H2
• InChI Key： XMOXFTPXOYXUGJ-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC=C(C#CCCO)C=C1

Computed Properties

• Exact Mass: 171.068413911Da
• Monoisotopic Mass: 171.068413911Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 44Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 4-(4-hydroxybut-1-yn-1-yl)benzonitrile

Comprehensive Overview of 4-(4-hydroxybut-1-yn-1-yl)benzonitrile (CAS No. 679796-84-0): Properties, Applications, and Industry Insights

4-(4-hydroxybut-1-yn-1-yl)benzonitrile (CAS No. 679796-84-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This nitrile-functionalized derivative features a unique hydroxybutynyl side chain, making it a versatile intermediate for synthesizing complex molecules. Its molecular structure combines a benzonitrile core with a hydroxyalkyne moiety, offering dual reactivity for targeted modifications.

In recent years, the demand for high-purity nitrile compounds like 4-(4-hydroxybut-1-yn-1-yl)benzonitrile has surged due to their role in developing biodegradable polymers and photoactive materials. Researchers frequently search for "CAS 679796-84-0 solubility" or "benzonitrile derivatives for OLEDs," reflecting its relevance in sustainable technology and optoelectronics. The compound's terminal alkyne group enables click chemistry applications, aligning with the growing trend toward modular synthesis in drug discovery.

From a synthetic perspective, 4-(4-hydroxybut-1-yn-1-yl)benzonitrile serves as a precursor for heterocyclic scaffolds commonly found in kinase inhibitors. Its hydroxyl group allows further functionalization via esterification or etherification, addressing frequent queries like "how to modify hydroxybutynyl benzonitrile." Analytical studies highlight its stability under ambient conditions, though storage recommendations emphasize protection from prolonged UV exposure to preserve its photochemical properties.

The compound's spectroscopic fingerprints (FTIR peaks at ~2220 cm^-1 for nitrile and ~3300 cm^-1 for hydroxyl) make it identifiable in complex mixtures. Industry forums often discuss "CAS 679796-84-0 NMR data" or "benzonitrile analogs for liquid crystals," underscoring its utility in advanced material characterization. Recent patents disclose its incorporation into self-assembling monolayers (SAMs) for biosensor interfaces, responding to the global push for point-of-care diagnostics.

Environmental considerations position 4-(4-hydroxybut-1-yn-1-yl)benzonitrile as a candidate for green chemistry workflows. Its potential as a bio-based building block resonates with searches for "sustainable nitrile synthesis." Computational studies predict favorable ADMET profiles for derivatives, fueling pharmaceutical interest. As regulatory frameworks evolve, its low ecotoxicity data (OECD 301D) meets REACH compliance standards for industrial scaling.

Market analyses reveal growing procurement of CAS 679796-84-0 by contract research organizations (CROs) specializing in small molecule drug development. The compound's compatibility with continuous flow chemistry systems answers manufacturing trends toward process intensification. Technical bulletins frequently address "purification methods for hydroxybutynyl benzonitrile," recommending silica gel chromatography with ethyl acetate/hexane gradients.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage, where its rigid-rod geometry enhances porosity. Academic publications correlate its electronic effects with improved charge transport in organic semiconductors, a hot topic in "flexible electronics research." Collaborative studies with artificial intelligence-assisted molecular design platforms have identified novel derivatives with enhanced thermal stability (>250°C by TGA).

Quality control protocols for 4-(4-hydroxybut-1-yn-1-yl)benzonitrile emphasize HPLC-UV purity assays (typically >98%), responding to stringent pharmaceutical excipient requirements. The compound's crystallinity patterns (PXRD) are frequently compared with computational crystal structure prediction (CSP) models, bridging experimental and theoretical chemistry. Such interdisciplinary approaches position this molecule at the forefront of materials informatics initiatives.